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Compound of Interest

Compound Name: 3-ethynyltetrahydro-2H-pyran

Cat. No.: B578243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 3-
ethynyltetrahydro-2H-pyran (CAS No. 1202245-65-5). The following procedures are

designed to ensure the safety of laboratory personnel and to provide a clear, operational

framework for working with this compound.

Hazard Summary
3-Ethynyltetrahydro-2H-pyran is classified as a compound that is harmful if swallowed,

causes skin irritation, and can lead to serious eye irritation.[1] It may also cause respiratory

irritation.[1] The chemical, physical, and toxicological properties of this substance have not

been fully investigated.[2] Therefore, adherence to strict safety protocols is imperative.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

following table summarizes the minimum required PPE for handling 3-ethynyltetrahydro-2H-
pyran.
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PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles

meeting EN166 or OSHA 29

CFR 1910.133 standards. A

face shield should also be

worn.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[1]

Hand Protection

Chemically resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected prior

to use.[1][2]

Prevents skin contact, which

may cause irritation.[1] Proper

glove removal technique

(without touching the glove's

outer surface) should be used.

[1][2]

Body Protection

A lab coat or a complete suit

protecting against chemicals.

[1] Closed-toe shoes are

mandatory.

Protects skin and personal

clothing from spills and

contamination. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.[1]

Respiratory Protection

Work should be conducted in a

well-ventilated area, preferably

a chemical fume hood.[3] For

nuisance exposures, a type

P95 (US) or type P1 (EU EN

143) particle respirator may be

used.[1] If vapors or aerosols

are generated, respiratory

protection is required.[2]

Minimizes inhalation of any

potential vapors or dust, which

may cause respiratory

irritation.[1]

Operational Plan: Step-by-Step Handling Procedure
While a specific, detailed experimental protocol for 3-ethynyltetrahydro-2H-pyran is not

readily available, the following general steps should be followed to minimize risk:
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Preparation:

Assemble all necessary equipment and reagents before handling the compound.

Ensure a certified chemical fume hood is operational.

Don all required PPE as specified in the table above.

Handling:

Conduct all manipulations of 3-ethynyltetrahydro-2H-pyran within a chemical fume hood

to control potential vapor exposure.

Avoid direct contact with skin, eyes, and clothing.

Use appropriate tools (e.g., spatulas, syringes) for transferring the material to prevent

contamination and dispersal.

Keep containers of the compound tightly closed when not in use.[2]

Post-Handling:

Thoroughly clean the work area and any equipment used.

Decontaminate reusable equipment according to standard laboratory procedures.

Remove PPE in the correct order to avoid cross-contamination and dispose of single-use

items in the appropriate waste stream.

Wash hands thoroughly with soap and water after removing gloves.[1][2]

Emergency Procedures
In case of skin contact: Immediately wash off with soap and plenty of water. Consult a

physician.[1]

In case of eye contact: Rinse thoroughly with plenty of water for at least 15 minutes and

consult a physician.[1]
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If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[1]

If swallowed: Never give anything by mouth to an unconscious person. Rinse mouth with

water and consult a physician.[1]

Disposal Plan
Proper disposal of chemical waste is critical for safety and environmental protection.

Chemical Waste: Dispose of 3-ethynyltetrahydro-2H-pyran and any contaminated

materials (e.g., pipette tips, gloves) in a designated hazardous waste container.[2] The

container must be clearly labeled with the full chemical name and associated hazards.

Container Disposal: Handle uncleaned containers as you would the product itself.[2] Do not

mix with other waste.[2]

Regulations: All waste disposal must be in accordance with local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) department for

specific guidelines.

Logical Workflow for PPE Selection and Use
The following diagram illustrates the decision-making process for selecting and using

appropriate PPE when handling 3-ethynyltetrahydro-2H-pyran.
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Preparation Phase

PPE Selection

Operational Phase

Disposal Phase

Start: Handling 3-Ethynyltetrahydro-2H-pyran

Assess Task Requirements
(e.g., quantity, concentration, potential for splash/aerosol)

Select Eye/Face Protection:
- Chemical Goggles (Mandatory)

- Face Shield (if splash risk)

Select Hand Protection:
- Chemically Resistant Gloves

(e.g., Nitrile, Neoprene)

Select Body Protection:
- Lab Coat (Minimum)

- Chemical Resistant Apron/Suit (if needed)

Select Respiratory Protection:
- Chemical Fume Hood (Primary)

- Respirator (if hood unavailable or aerosols likely)

Don PPE Correctly

Conduct Work in Fume Hood

Doff PPE Correctly to Avoid Contamination

Dispose of Single-Use PPE
in Designated Hazardous Waste Decontaminate Reusable PPE

Wash Hands Thoroughly

End of Procedure

Click to download full resolution via product page

Caption: PPE selection and use workflow for handling 3-ethynyltetrahydro-2H-pyran.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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